Cas no 4290-94-2 (1-ethyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-ethyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 4290-94-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00224220
• CID: 332320
• PubChem ID: 316076
• Update Time: 2025-11-07

1-ethyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione,1-ethyl-
• 1-Ethyl-1H-indole-2,3-dione
• 1-ethylindole-2,3-dione
• 1-ethyl-1,3-dihydro-2,3-dioxo-2H-indole
• 1-ethyl-2,3-dihydro-1H-indole-2,3-dione
• 1-ethylindoline-2,3-dione
• 1-Ethylisatin
• AC1L7T2E
• AC1Q2ZOQ
• CTK4I6779
• F0347-1871
• N-Ethylisatin
• NSC243530
• SureCN5114051
• ORYSFKVWQQMDAX-UHFFFAOYSA-N
• SB64117
• EU-0034071
• SCHEMBL5114051
• PD194987
• SR-01000393646
• Z56791052
• 1‐ethylindole‐2,3‐dione (Compound 3)
• FT-0683482
• SR-01000393646-1
• BDBM108065
• MFCD00224220
• EN300-01053
• 4290-94-2
• AKOS000115323
• W18436
• AS-58544
• CS-0061523
• DTXSID50311456
• NSC-243530
• XH1177
• ALBB-012121
• 1H-Indole-2,3-dione, 1-ethyl-
• STK120420

• MDL： MFCD00224220
• Inchi： 1S/C10H9NO2/c1-2-11-8-6-4-3-5-7(8)9(12)10(11)13/h3-6H,2H2,1H3
• InChI Key： ORYSFKVWQQMDAX-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2N1CC)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų
• XLogP3: 0.9

Experimental Properties

• Density: 1.249
• Boiling Point: 306.5°Cat760mmHg
• Flash Point: 140°C
• Refractive Index: 1.584
• PSA: 37.38
• LogP: 1.30080

1-ethyl-2,3-dihydro-1H-indole-2,3-dione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives